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Compound of Interest

Compound Name:
5-Bromo-6-methoxy-8-

nitroquinoline

Cat. No.: B8806123 Get Quote

CAS Number: 5347-15-9

This technical guide provides a comprehensive overview of 5-Bromo-6-methoxy-8-
nitroquinoline, a substituted quinoline of interest to researchers, scientists, and professionals

in the field of drug development. This document collates available chemical data, outlines a

synthetic pathway based on existing literature, and discusses the potential biological context of

this compound based on related structures.

Chemical and Physical Properties
While extensive experimental data for 5-Bromo-6-methoxy-8-nitroquinoline is limited in

publicly accessible literature, its fundamental properties have been established.
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Property Value Source

CAS Number 5347-15-9 N/A

Molecular Formula C₁₀H₇BrN₂O₃ N/A

Molecular Weight 283.08 g/mol N/A
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Synthesis and Experimental Protocols
The synthesis of 5-Bromo-6-methoxy-8-nitroquinoline has been described in the patent

literature as a derivative of 6-methoxy-8-nitroquinoline. A key patent indicates that the

bromination of 6-methoxy-8-nitroquinoline yields the target compound, citing a detailed

procedure in a peer-reviewed journal.[1]

Cited Experimental Protocol:

The specific experimental details for the synthesis of 5-Bromo-6-methoxy-8-nitroquinoline
are reported to be in the Journal of Organic Chemistry, 1958, volume 23, page 1378, by

Elderfield, et al.[1] At present, the full text of this article is not readily available in public

databases, precluding the inclusion of a detailed, step-by-step experimental protocol in this

guide.

General Synthetic Approach (Hypothesized):

Based on the available information, a plausible synthetic route would involve the electrophilic

bromination of 6-methoxy-8-nitroquinoline. The reaction would likely proceed as follows:
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Caption: Hypothesized synthetic workflow for 5-Bromo-6-methoxy-8-nitroquinoline.

Potential Biological Activity and Applications in
Drug Development
Direct experimental evidence for the biological activity of 5-Bromo-6-methoxy-8-
nitroquinoline is not currently available in the public domain. However, the activities of

structurally related quinoline derivatives can provide valuable insights for future research

directions.

Antifungal and Antimicrobial Potential:

The quinoline scaffold is a well-established pharmacophore in antimicrobial drug discovery.

Notably, various bromo-substituted quinolines have demonstrated antifungal properties. This

suggests that 5-Bromo-6-methoxy-8-nitroquinoline could be a candidate for screening in

antifungal assays.

Anticancer Potential:
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Several 8-hydroxyquinoline derivatives have been investigated for their anticancer properties.

While the subject compound possesses a methoxy group at the 8-position instead of a hydroxyl

group, the overall electronic and structural similarities may warrant its inclusion in anticancer

screening libraries.

Logical Relationship for Investigating Biological Activity:

Structurally Related Compounds

Known Biological Activities

5-Bromo-6-methoxy-
8-nitroquinoline

In Vitro Screening

Hypothesize activity based on
structural similarity

Bromoquinolines

Antifungal Activity

8-Hydroxyquinolines

Anticancer Activity

Nitroquinolines

Other Bioactivities
(e.g., Anesthetic, Anti-arrhythmic)

Antifungal_Assays Anticancer_Assays Other_Bioassays

Click to download full resolution via product page

Caption: Logical framework for investigating the biological activity of the target compound.

Conclusion and Future Directions
5-Bromo-6-methoxy-8-nitroquinoline is a chemical entity with a defined structure and a

plausible synthetic route. However, a significant gap exists in the scientific literature regarding

its detailed synthesis, characterization, and biological activity. Future research should prioritize

obtaining the detailed experimental protocol from the cited literature to enable its synthesis and

subsequent purification. Following this, a comprehensive screening against various biological

targets, guided by the known activities of related quinoline compounds, would be a logical next

step in elucidating its potential utility in drug discovery and development. The lack of available
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data underscores the opportunity for novel research into the properties and applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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